N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-6-[(2-morpholin-4-ylethyl)amino]nicotinamide

• IUPAC Name: 6-(2-morpholin-4-ylethylamino)-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H26N6O3/c1-13(2)18-22-16(23-27-18)12-21-17(25)14-3-4-15(20-11-14)19-5-6-24-7-9-26-10-8-24/h3-4,11,13H,5-10,12H2,1-2H3,(H,19,20)(H,21,25)
• InChI Key: ZRAIYAIAWQBTMS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)CNC(=O)C2=CN=C(C=C2)NCCN3CCOCC3
• Molecular Formula: C18H26N6O3
• Molecular Weight: 374.4 g/mol

Description

1,2,4-Oxadiazoles are a class of organic compounds that contain a five-membered heterocyclic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. They have been synthesized and evaluated for their agricultural activities. Morpholines, on the other hand, are a class of organic compounds that contain a six-membered ring with four carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles and morpholines can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles and morpholines would depend on the specific substituents and their positions on the rings. Oxadiazoles can undergo a variety of reactions, including nucleophilic substitution, electrophilic substitution, and ring-opening reactions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Some 1,2,4-oxadiazoles have been found to have anti-infective properties, acting as anti-bacterial, anti-viral, and anti-leishmanial agents. The specific mechanism of action of “N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-6-[(2-morpholin-4-ylethyl)amino]nicotinamide” would depend on its specific structure and the biological system it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some general safety measures for handling organic compounds include avoiding skin and eye contact, using appropriate personal protective equipment, and working in a well-ventilated area.

Future Directions

Research into 1,2,4-oxadiazoles and morpholines is ongoing, with potential applications in areas such as agriculture and medicine. Future research could involve the synthesis and evaluation of new derivatives of these compounds, as well as investigations into their mechanisms of action and potential uses.